Cas no 22058-01-1 (4-Dodecyne)

• Product Name: 4-Dodecyne
• CAS No: 22058-01-1
• MF: C₁₂H₂₂
• MW: 166.303083896637
• CID: 277948
• PubChem ID: 140877
• Update Time: 2025-04-19

4-Dodecyne Chemical and Physical Properties

Names and Identifiers

• 4-Dodecyne
• dodec-4-yne
• 22058-01-1
• DTXSID90176541
• RVIMTVIYJAEION-UHFFFAOYSA-N

• Inchi： 1S/C12H22/c1-3-5-7-9-11-12-10-8-6-4-2/h3-7,9,11-12H2,1-2H3
• InChI Key： RVIMTVIYJAEION-UHFFFAOYSA-N
• SMILES： C(CCC)CCCC#CCCC

Computed Properties

• Exact Mass: 166.17226
• Monoisotopic Mass: 166.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.792
• Boiling Point: 219°Cat760mmHg
• Flash Point: 78.3°C
• Refractive Index: 1.442
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes